![molecular formula C12H15NO4 B7557083 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid](/img/structure/B7557083.png)
2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid
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Overview
Description
2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid, also known as CMF-AA, is a novel amino acid derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. CMF-AA has been shown to possess anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Furthermore, this compound has been shown to possess analgesic properties by inhibiting the activation of nociceptors. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. These properties make this compound a promising candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and chronic pain.
Mechanism of Action
The exact mechanism of action of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and analgesic effects by modulating the activity of various signaling pathways such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. Furthermore, this compound has been shown to activate the peroxisome proliferator-activated receptor-γ (PPAR-γ), which is involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Furthermore, this compound has been shown to inhibit the activation of nociceptors, leading to its analgesic effects. In addition, this compound has been shown to reduce oxidative stress and inflammation in the brain, leading to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid in lab experiments is its high purity and high yield. Furthermore, this compound has been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the research of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid. One future direction is to further elucidate its mechanism of action. This will provide a better understanding of how this compound exerts its anti-inflammatory, analgesic, and neuroprotective effects. Another future direction is to investigate the potential therapeutic applications of this compound in various diseases such as Alzheimer's disease, Parkinson's disease, and chronic pain. Furthermore, the development of novel derivatives of this compound may lead to the discovery of more potent and selective therapeutic agents.
Synthesis Methods
The synthesis of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid involves the reaction of cyclopropylcarbinol with 5-methylfuran-2-carbonyl chloride, followed by the addition of glycine methyl ester. The resulting product is then hydrolyzed to form this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
properties
IUPAC Name |
2-[cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-8-2-5-10(17-8)12(16)13(7-11(14)15)6-9-3-4-9/h2,5,9H,3-4,6-7H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADLVOZWKMJTTRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)N(CC2CC2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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